Cas no 1803771-29-0 (Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate)
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate
-
- Inchi: 1S/C10H9NO3S/c1-2-14-10(13)9-7(12)3-6(5-11)4-8(9)15/h3-4,12,15H,2H2,1H3
- InChI Key: QPHGQWHHIGXWMX-UHFFFAOYSA-N
- SMILES: SC1C=C(C#N)C=C(C=1C(=O)OCC)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 2.2
- Topological Polar Surface Area: 71.3
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007039-250mg |
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate |
1803771-29-0 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015007039-500mg |
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate |
1803771-29-0 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015007039-1g |
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate |
1803771-29-0 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate
Comprehensive Overview of Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate (CAS No. 1803771-29-0)
Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate (CAS No. 1803771-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a hydroxy group, and a mercapto group on a benzoate ester framework, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its multifunctional groups enable diverse chemical modifications.
In recent years, the demand for highly functionalized benzoate derivatives like Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate has surged, driven by advancements in targeted drug delivery systems and green chemistry. This compound’s reactive sites allow for selective transformations, which are critical in developing small-molecule inhibitors and enzyme modulators. A growing trend in scientific literature highlights its role in covalent drug design, where the mercapto group facilitates irreversible binding to biological targets, a strategy increasingly explored in oncology and infectious disease research.
From a synthetic chemistry perspective, CAS No. 1803771-29-0 is valued for its compatibility with microwave-assisted synthesis and flow chemistry techniques. These modern methodologies align with the industry’s shift toward sustainable manufacturing, reducing waste and energy consumption. Users frequently search for “Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate synthesis” or “applications of thiol-containing benzoates”, reflecting the compound’s relevance in cutting-edge research. Its solubility properties and stability under physiological conditions are also key discussion points in forums and academic circles.
The compound’s spectroscopic characterization (e.g., NMR, IR, and MS data) is well-documented, aiding in quality control and structural verification. Analytical chemists emphasize the importance of purity standards for CAS 1803771-29-0, especially when used in high-throughput screening assays. Additionally, its metal-chelating ability, attributed to the hydroxy and mercapto groups, opens avenues in catalysis and material science, though these applications remain underexplored compared to its pharmaceutical potential.
As the scientific community prioritizes structure-activity relationship (SAR) studies, Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate serves as a valuable scaffold for optimizing bioavailability and target selectivity. Its integration into combinatorial chemistry libraries further underscores its utility in discovering novel therapeutics. With ongoing debates about intellectual property and patent landscapes for such intermediates, this compound exemplifies the intersection of innovation and industrial applicability.
In conclusion, Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate (CAS No. 1803771-29-0) represents a compelling case study in modern chemical research. Its multidisciplinary applications and alignment with trends in sustainable science ensure its continued relevance. Future studies may explore its synergistic effects in multi-target therapies or its role in bioconjugation techniques, addressing unmet needs in medicine and beyond.
1803771-29-0 (Ethyl 4-cyano-2-hydroxy-6-mercaptobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)